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Compound of Interest

Compound Name:
3-Fluoro-4-methoxyphenylacetic

acid

Cat. No.: B1348530 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-Fluoro-4-
methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Fluoro-4-methoxyphenylacetic acid. The information is presented to support

research, drug discovery, and development activities where this compound may be of interest.

All quantitative data is summarized in structured tables, and detailed experimental protocols for

key property determinations are provided.

Chemical Identity
IUPAC Name: (3-Fluoro-4-methoxyphenyl)acetic acid

CAS Number: 452-14-2

Molecular Formula: C₉H₉FO₃[1][2]

Molecular Weight: 184.16 g/mol [1]

Synonyms: 4-(Carboxymethyl)-2-fluoroanisole[1]
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Physicochemical Properties
The physicochemical properties of a compound are critical in determining its behavior in both

chemical and biological systems. These properties influence absorption, distribution,

metabolism, and excretion (ADME) in pharmacological contexts.

Quantitative Physicochemical Data
The following table summarizes the key physicochemical parameters for 3-Fluoro-4-
methoxyphenylacetic acid.

Property Value Source

Melting Point 111-113 °C ChemicalBook[3]

≥ 112 °C (lower value), ≤ 116

°C (upper value)
Sigma-Aldrich

Boiling Point 309.0 ± 27.0 °C (Predicted) ChemicalBook[3]

pKa 4.25 ± 0.10 (Predicted) ChemicalBook[3]

Density 1.269 ± 0.06 g/cm³ (Predicted) ChemicalBook[3]

logP (Octanol/Water Partition

Coefficient)
1.461 (Predicted) Cheméo[4]

Water Solubility (log₁₀WS) -1.82 (Predicted, in mol/L) Cheméo[4]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties are outlined below.

These protocols are standard methods applicable to organic compounds like 3-Fluoro-4-
methoxyphenylacetic acid.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a useful indicator of purity.[5]
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[6]

Capillary tubes (sealed at one end)[5]

Sample of 3-Fluoro-4-methoxyphenylacetic acid, finely powdered

Mortar and pestle (if needed)

Procedure:

Ensure the sample is dry and finely powdered. If necessary, grind the crystals using a mortar

and pestle.[5][6]

Pack a small amount of the powdered sample into the open end of a capillary tube to a depth

of about 2-3 mm.[6]

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface

or by dropping it through a long glass tube.[6]

Place the capillary tube into the heating block of the melting point apparatus.[5][6]

For an unknown compound, a rapid initial heating can be performed to determine an

approximate melting range.[6]

For an accurate measurement, start heating at a slow, controlled rate (e.g., 1-2 °C per

minute) when the temperature is about 10-15 °C below the expected melting point.

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has turned into a clear liquid (the end of

the melting range).

Boiling Point Determination (Thiele Tube Method)
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.[7]

Apparatus:

Thiele tube[8]

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or hot plate

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Place a few milliliters of the liquid sample (3-Fluoro-4-methoxyphenylacetic acid, if in

liquid form or dissolved in a high-boiling solvent) into the small test tube.[7]

Place the capillary tube, with its open end down, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[8]

Clamp the thermometer so that the bulb and the attached test tube are immersed in the

heating oil within the Thiele tube. The side arm of the Thiele tube is designed to allow for

even heat distribution by convection.[8]

Gently heat the side arm of the Thiele tube.[8]

As the temperature rises, air trapped in the capillary tube will bubble out.
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Continue heating until a continuous and rapid stream of bubbles emerges from the capillary

tube. This indicates that the vapor pressure of the sample has exceeded the external

pressure.[7][8]

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is just

beginning to be drawn back into the capillary tube.[8]
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Apparatus Setup

Experimental Procedure

Place sample in test tube

Insert inverted capillary tube

Attach tube to thermometer

Immerse in Thiele tube with oil

Gently heat side arm of Thiele tube

Start Heating

Observe for rapid stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary

Final Boiling Point

Boiling Point Recorded

Click to download full resolution via product page

Experimental workflow for boiling point determination.
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Potential Biological Activity and Signaling Pathways
While no specific biological activities or signaling pathway involvements have been

documented for 3-Fluoro-4-methoxyphenylacetic acid in the reviewed literature, the

structural class of substituted phenylacetic acids is known to exhibit a range of biological

effects. Fluorination is a common strategy in medicinal chemistry to enhance pharmacological

properties such as metabolic stability and binding affinity.[9][10]

Phenylacetic acid derivatives have been investigated for various therapeutic applications,

including as anti-inflammatory agents and as ligands for nuclear receptors.[11] One such family

of nuclear receptors is the Peroxisome Proliferator-Activated Receptors (PPARs), which are

key regulators of lipid and glucose metabolism.[12][13][14][15] Some phenylacetic acid

derivatives have been identified as PPAR agonists.[14]

Based on the activities of structurally related compounds, a hypothetical signaling pathway for

a compound like 3-Fluoro-4-methoxyphenylacetic acid could involve the activation of

PPARs.
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Hypothetical PPAR signaling pathway.

Conclusion
This technical guide provides foundational physicochemical data and standardized

experimental protocols for 3-Fluoro-4-methoxyphenylacetic acid. While its specific biological

role is not yet elucidated, its structural similarity to known bioactive molecules suggests

potential for further investigation in drug discovery and development. The provided information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1348530?utm_src=pdf-body-img
https://www.benchchem.com/product/b1348530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


serves as a valuable resource for researchers and scientists working with this and related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348530#physicochemical-properties-of-3-fluoro-4-
methoxyphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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